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Chlorophenyl)amino)benzamide

CAS No.: 13625-33-7

Cat. No.: B084410

Get Quote

Technical Whitepaper: Therapeutic Potential & Applications of 2-((3-
Chlorophenyl)amino)benzamide

Executive Summary
2-((3-Chlorophenyl)amino)benzamide (CAS: 13625-33-7) represents a critical privileged

scaffold in medicinal chemistry, specifically within the class of anthranilamides. While often

utilized as a chemical intermediate, its structural core—a benzamide moiety linked via a

secondary amine to a halogenated phenyl ring—constitutes the pharmacophore for allosteric

MEK inhibitors (Mitogen-activated protein kinase kinase) and ion channel modulators.

This technical guide dissects the compound’s therapeutic potential, positing it as a lead

structure for oncology (MAPK pathway downregulation) and inflammatory modulation. We

analyze its structure-activity relationship (SAR), propose a validated synthesis protocol, and

outline the mechanistic pathways it targets.
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The molecule acts as a lipophilic, neutral bioisostere of fenamate NSAIDs, replacing the

carboxylic acid with a primary amide. This modification alters solubility and target affinity,

shifting activity from COX inhibition toward kinase allostery.

Property Data

Chemical Name 2-((3-Chlorophenyl)amino)benzamide

CAS Number 13625-33-7

Molecular Formula C₁₃H₁₁ClN₂O

Molecular Weight 246.69 g/mol

Core Scaffold N-Phenylanthranilamide

Key Substituent
3-Chlorophenyl (Meta-halogenation increases

lipophilicity and metabolic stability)

H-Bond Donors/Acceptors 2 / 2

Structural Logic: The diphenylamine linkage allows for rotational freedom, while the

intramolecular hydrogen bond between the amide proton and the aniline nitrogen often locks

the conformation. This "U-shape" conformation is critical for binding to the hydrophobic

allosteric pocket of MEK1/2, distinct from the ATP-binding site.

Therapeutic Applications & Mechanism of Action
A. Oncology: Allosteric MEK Inhibition
The primary therapeutic application of 2-((3-Chlorophenyl)amino)benzamide derivatives is in

the treatment of RAS/RAF/MEK/ERK-driven cancers (e.g., melanoma, NSCLC).

Mechanism: The compound functions as a Type III or Type IV kinase inhibitor. Unlike ATP-

competitive inhibitors, it binds to a unique allosteric pocket adjacent to the ATP site on

MEK1/2. This binding locks the kinase in a catalytically inactive "closed" conformation,

preventing the phosphorylation of ERK1/2.

SAR Insight: The 3-chloro substituent on the phenyl ring provides essential hydrophobic

contacts within the allosteric pocket. While clinical candidates like PD184352 (CI-1040)
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utilize a 2-chloro-4-iodo substitution pattern for maximum potency, the 3-chloro analog

serves as a vital probe for probing the "meta" region of the binding pocket.

B. Ion Channel Modulation (Calcium Signaling)
Anthranilamides are emerging as modulators of Calcium-Activated Chloride Channels (CaCCs)

and Ryanodine Receptors (RyR).

Potential: Modulation of airway fluid secretion (via CaCCs) for cystic fibrosis or asthma

therapy.

Mechanism: Stabilization of the channel open/closed state via binding to transmembrane

domains.

Scientific Visualization: The MAPK Signaling
Pathway
The following diagram illustrates the intervention point of 2-((3-
Chlorophenyl)amino)benzamide within the RAS-RAF-MEK-ERK signaling cascade.
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Figure 1: Mechanism of Action. The compound allosterically inhibits MEK, halting the

phosphorylation of ERK and subsequent tumor cell proliferation.
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Experimental Protocol: Synthesis & Validation
To ensure scientific integrity, the following protocol describes the synthesis of the target

compound via a copper-catalyzed Ullmann-type coupling, followed by an in vitro kinase assay

structure.

Protocol A: Synthesis of 2-((3-
Chlorophenyl)amino)benzamide
Objective: Efficient coupling of 2-aminobenzamide and 1-bromo-3-chlorobenzene.

Reagents:

2-Aminobenzamide (1.0 equiv)

1-Bromo-3-chlorobenzene (1.2 equiv)

Copper(I) Iodide (CuI) (10 mol%)

Ligand: L-Proline or 1,10-Phenanthroline (20 mol%)

Base: Potassium Carbonate (

) (2.0 equiv)

Solvent: DMF or DMSO (anhydrous)

Procedure:

Charge a sealed tube with 2-aminobenzamide, base, and CuI/Ligand under nitrogen

atmosphere.

Add the solvent and 1-bromo-3-chlorobenzene.

Heat the mixture to 110°C for 24 hours.

Monitor reaction progress via TLC (Hexane:EtOAc 7:3).
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Workup: Cool to RT, dilute with water, and extract with ethyl acetate (3x). Wash organics

with brine, dry over

, and concentrate.

Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography.

Validation: Confirm structure via ¹H NMR (DMSO-d6) looking for the amide singlets (~7.5,

8.0 ppm) and the specific 3-chlorophenyl splitting pattern.

Protocol B: In Vitro MEK1 Kinase Assay
Objective: Determine the IC50 of the compound.

System: Homogeneous Time-Resolved Fluorescence (HTRF) assay.

Components: Recombinant MEK1 (active), inactive ERK1 (substrate), ATP, and the test

compound.

Steps:

Incubate MEK1 with the test compound (serial dilutions in DMSO) for 30 mins at RT.

Add ATP (at

) and ERK1 substrate.

Incubate for 60 mins.

Stop reaction with EDTA/Detection buffer containing anti-phospho-ERK antibody labeled

with Europium cryptate.

Readout: Measure FRET signal. A decrease in signal indicates inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fjhoonline.biomedcentral.com%2Farticles%2F10.1186%2F1756-8722-3-8
https://www.benchchem.com/product/b084410/docs?utm_src=pdf-body#potential-therapeutic-applications-of-2-3-chlorophenyl-amino-benzamide
https://www.google.com/url?sa=E&q=https%3A%2F%2Fus.huatengsci.com%2Fproduct%2F13625-33-7.html
https://www.benchchem.com/product/b084410/docs#potential-therapeutic-applications-of-2-3-chlorophenyl-amino-benzamide
https://www.benchchem.com/product/b084410/docs#potential-therapeutic-applications-of-2-3-chlorophenyl-amino-benzamide
https://www.benchchem.com/product/b084410/docs#potential-therapeutic-applications-of-2-3-chlorophenyl-amino-benzamide
https://www.benchchem.com/product/b084410/docs#potential-therapeutic-applications-of-2-3-chlorophenyl-amino-benzamide
https://www.benchchem.com/product/b084410?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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